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Compound of Interest

Compound Name:
1-Propanone, 1-(1-cyclohexen-1-

yl)-

Cat. No.: B158228 Get Quote

Essential Safety and Handling Guide for 1-
Propanone, 1-(1-cyclohexen-1-yl)-
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Propanone, 1-(1-cyclohexen-1-yl)-. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties is provided below. This information is

critical for safe handling and storage.
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Property Value

Molecular Formula C₉H₁₄O[1][2][3]

Molecular Weight 138.21 g/mol [1]

CAS Number 1655-03-4[1][2][3]

Appearance Not specified, handle with care

Boiling Point Not specified, handle with care

Flash Point
59 °C / 138.2 °F (for the similar compound 2-

Cyclohexen-1-one)[4]

Personal Protective Equipment (PPE)
When handling 1-Propanone, 1-(1-cyclohexen-1-yl)-, it is imperative to use appropriate

personal protective equipment to prevent exposure. The following table outlines the

recommended PPE.

Body Part Recommended Protection Specification

Eyes/Face
Safety glasses with side-

shields or goggles, Face shield

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[5]

Skin

Chemical-resistant gloves,

Protective clothing (lab coat,

overalls)

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Respiratory

Use only in a well-ventilated

area. If needed, use a NIOSH-

approved respirator.

Required when dusts are

generated or in case of

inadequate ventilation.[4]

A multi-level approach to PPE is often adopted based on the potential for exposure. This can

range from Level D (basic work uniform) to Level A (fully encapsulated suit with supplied air).

For routine laboratory work with this compound, a minimum of Level C or D protection is

advisable, depending on the scale of the operation and ventilation available.[6][7]
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Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing risks.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

Work Practices:

Avoid contact with skin, eyes, and clothing.[5][8]

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling the chemical.[5][8]

Keep the container tightly closed when not in use.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Take precautionary measures against static discharge.[4]

Use only non-sparking tools.[4]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is necessary.

Spill Response:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[5]
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Ventilate the area.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[4]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the affected area thoroughly.

Do not let the chemical enter drains.

First Aid Measures:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Immediately call a poison center or doctor.[4][5]

Disposal Plan
Proper disposal of 1-Propanone, 1-(1-cyclohexen-1-yl)- and its containers is essential to

prevent environmental contamination and comply with regulations.

Dispose of the contents and container to an approved waste disposal plant.[5]

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Leave chemicals in their original containers.

Handle uncleaned containers as you would the product itself.
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Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Propanone, 1-
(1-cyclohexen-1-yl)-, from preparation to disposal.
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Caption: Workflow for safe handling of 1-Propanone, 1-(1-cyclohexen-1-yl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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